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Oxalyl chloride, with the chemical formula (COCI)z, is a colorless, sharp-smelling liquid that
serves as a highly versatile and efficient reagent in a multitude of organic transformations.[1] Its
utility stems from its high reactivity as a diacyl chloride, enabling key synthetic steps such as
oxidation, acylation, and chlorination under relatively mild conditions.[2] In the pharmaceutical
and agrochemical industries, oxalyl chloride is a critical tool for synthesizing complex active
pharmaceutical ingredients (APIs), intermediates, and crop protection agents.[3][4] This guide
provides a comprehensive overview of its primary applications, detailed experimental protocols,
and essential safety information.

Core Applications in Organic Synthesis

Oxalyl chloride's reactivity is harnessed in several cornerstone reactions of modern organic
synthesis, most notably the Swern oxidation, the formation of acyl chlorides, and Friedel-Crafts
acylations.

The Swern Oxidation: Mild Oxidation of Alcohols

The Swern oxidation is a widely used method for converting primary and secondary alcohols
into aldehydes and ketones, respectively.[5] This reaction is prized for its mild conditions, which
avoids the use of toxic heavy metals like chromium and prevents the over-oxidation of
aldehydes to carboxylic acids.[6] The process involves the activation of dimethyl sulfoxide
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(DMSO) with oxalyl chloride, followed by the addition of the alcohol and quenching with a
hindered organic base, typically triethylamine (NEts3).[7]

Key Advantages:

Excellent for sensitive substrates due to mild, low-temperature conditions (typically -78 °C).

[8]

High yields and functional group tolerance.[9]

Avoids over-oxidation of primary alcohols.[5]

Byproducts are volatile, simplifying purification.[1]

A significant drawback is the production of the malodorous byproduct, dimethyl sulfide (DMS).

[6]
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Combine arene and Lewis acid (AICls)
in anhydrous solvent (e.g., DCM)
under inert atmosphere.

Cool mixture to 0 °C
in an ice bath.

C—\dd oxalyl chloride (or aroyl chloride intermediateD

dropwise.

'

Stir at 0 °C, then warm to room temperature.
Monitor progress with TLC.

'

Slowly pour reaction mixture
onto crushed ice and conc. HCI.

'

Separate layers.
Extract aqueous phase with solvent.
Combine organic layers, wash with NaHCO3
and brine, then dry.

'

Concentrate under reduced pressure.
Purify by column chromatography
or recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b122117?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Oxalyl_chloride
https://www.researchgate.net/publication/333515754_Oxalyl_Chloride_A_Versatile_Reagent_in_Organic_Transformations
https://www.nbinno.com/article/other-organic-chemicals/harnessing-the-power-of-oxalyl-chloride-innovations-in-pharmaceutical-and-agrochemical-synthesis-kd
https://wap.guidechem.com/question/what-is-the-synthesis-method-o-id133687.html
https://chemistryhall.com/swern-oxidation/
https://www.organic-chemistry.org/namedreactions/swern-oxidation.shtm
https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://reagents.acsgcipr.org/reagent-guides/oxidation-to-aldehyde-and-ketones/list-of-reagents/dmso-oxalyl-chloride-swern-oxidation/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Swern_Oxidation_for_the_Synthesis_of_3_2_trifluoromethyl_phenyl_propanal.pdf
https://www.benchchem.com/product/b122117#oxalyl-chloride-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b122117#oxalyl-chloride-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b122117#oxalyl-chloride-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b122117#oxalyl-chloride-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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